6-hydroxy-5-{[5-methoxy-1-(2-thienylcarbonyl)-1H-indol-3-yl]methyl}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-hydroxy-5-[[5-methoxy-1-(thiophene-2-carbonyl)indol-3-yl]methyl]-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C21H19N3O5S/c1-22-18(25)15(19(26)23(2)21(22)28)9-12-11-24(20(27)17-5-4-8-30-17)16-7-6-13(29-3)10-14(12)16/h4-8,10-11,25H,9H2,1-3H3
• InChI Key: RQWQJNVXTKNFHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)CC2=CN(C3=C2C=C(C=C3)OC)C(=O)C4=CC=CS4)O
• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol

Description

The compound “6-hydroxy-5-{[5-methoxy-1-(2-thienylcarbonyl)-1H-indol-3-yl]methyl}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione” is a complex organic molecule with the molecular formula C21H19N3O5S and a molecular weight of 425.45766. It is categorized under the class of compounds known as coenzyme Q derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques. For instance, Fourier-transform infrared spectroscopy (FTIR) can provide information about the types of bonds present in the molecule, while nuclear magnetic resonance (NMR) can give insights into the atomic-level structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, and solubility. These properties can be determined experimentally or predicted using computational methods.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “6-hydroxy-5-{[5-methoxy-1-(2-thienylcarbonyl)-1H-indol-3-yl]methyl}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione”:

Pharmacological Research

This compound has shown potential in pharmacological studies due to its unique chemical structure. It can be used to investigate new drug formulations, particularly in the development of anti-inflammatory and analgesic medications. .

Cancer Research

The compound’s structure suggests it may have anti-cancer properties. Researchers are exploring its ability to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). .

Neuroprotective Agents

In the field of neuroscience, this compound is being studied for its neuroprotective effects. It may help in protecting neurons from damage caused by oxidative stress and neuroinflammation. .

Antimicrobial Activity

The compound is also being researched for its antimicrobial properties. It has shown effectiveness against a range of bacterial and fungal pathogens. .

Mechanism of Action

Target of Action

The compound contains an indole moiety, which is a prevalent structure in many biologically active compounds . Indole derivatives are known to interact with various biological targets, including enzymes, receptors, and DNA, depending on their specific structures .

Mode of Action

The interaction of the compound with its targets could lead to changes in the targets’ functions, potentially altering cellular processes. The exact mode of action would depend on the specific targets and the nature of the interactions .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its targets. For instance, indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would influence its bioavailability. These properties can be influenced by various factors, including the compound’s chemical structure, its interactions with biological molecules, and the characteristics of the biological system in which it is present .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific targets and pathways it affects. These effects could range from changes in cellular signaling and metabolism to alterations in cell growth and survival .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. These factors could affect the compound’s structure, its interactions with its targets, and its ADME properties .